Cas no 1807105-45-8 (3-Amino-2-methoxyphenylhydrazine)

• Product Name: 3-Amino-2-methoxyphenylhydrazine
• CAS No: 1807105-45-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 4934963
• Update Time: 2025-06-20

3-Amino-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methoxyphenylhydrazine

• Inchi： 1S/C7H11N3O/c1-11-7-5(8)3-2-4-6(7)10-9/h2-4,10H,8-9H2,1H3
• InChI Key： WZADYNCQEYVYSQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1NN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• XLogP3: 0.4
• Topological Polar Surface Area: 73.3

Additional information on 3-Amino-2-methoxyphenylhydrazine

Introduction to 3-Amino-2-methoxyphenylhydrazine (CAS No. 1807105-45-8)

3-Amino-2-methoxyphenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1807105-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a phenylhydrazine core with substituents of an amino group and a methoxy group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Amino-2-methoxyphenylhydrazine consists of a benzene ring substituted with an amino group at the 3-position and a methoxy group at the 2-position, linked to a hydrazine moiety. This arrangement imparts distinct reactivity, making it a versatile building block for further chemical modifications. The presence of both electron-donating (amino and methoxy) and electron-withdrawing (hydrazine) groups enhances its potential utility in constructing complex molecular architectures.

In recent years, 3-Amino-2-methoxyphenylhydrazine has been extensively studied for its role in the development of novel therapeutic agents. Its hydrazine functionality is particularly noteworthy, as hydrazines are well-known for their ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are prevalent in many pharmacologically active compounds.

One of the most compelling applications of 3-Amino-2-methoxyphenylhydrazine lies in its use as a precursor in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in numerous drugs and natural products, and 3-Amino-2-methoxyphenylhydrazine provides an effective scaffold for constructing such structures. For instance, it has been employed in the preparation of imidazoles, pyrazoles, and triazines, which are known for their broad spectrum of biological activities.

Recent research has highlighted the potential of 3-Amino-2-methoxyphenylhydrazine in the development of antimicrobial agents. The phenylhydrazine moiety has been shown to exhibit inhibitory effects against certain bacterial and fungal strains, making it a promising candidate for further exploration in antibiotic discovery. Additionally, its ability to form stable complexes with metal ions has opened up avenues for studying its role in metallodrug development.

The methoxy group in 3-Amino-2-methoxyphenylhydrazine also plays a crucial role in modulating its biological activity. Methoxy-substituted aromatic compounds are frequently found in biologically active molecules due to their enhanced lipophilicity and improved metabolic stability. This characteristic makes 3-Amino-2-methoxyphenylhydrazine an attractive candidate for drug design, particularly in the context of central nervous system (CNS) drugs where lipophilicity is a critical parameter.

Another area where 3-Amino-2-methoxyphenylhydrazine has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The hydrazine moiety can be readily functionalized to target specific kinase domains, leading to the development of novel anticancer agents. Studies have demonstrated that derivatives of 3-Amino-2-methoxyphenylhydrazine can effectively inhibit the activity of certain kinases by competing with ATP binding or by inducing conformational changes.

The versatility of 3-Amino-2-methoxyphenylhydrazine extends beyond its role as a synthetic intermediate. It has also been explored as a tool compound in biochemical assays, where its reactivity allows for the detection and quantification of various biomolecules. For example, it can be used to screen for hydrolase enzymes or to study enzyme-substrate interactions due to its ability to form stable adducts with reactive intermediates.

In conclusion, 3-Amino-2-methoxyphenylhydrazine (CAS No. 1807105-45-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable it to serve as a valuable intermediate in synthesizing complex bioactive molecules, while its reactivity makes it useful in biochemical assays and therapeutic applications. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.